Anticancer agent 237

• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• InChI: InChI=1S/C18H24N2O3S/c1-12-2-4-16(5-3-12)24(22,23)20-17(21)19-18-9-13-6-14(10-18)8-15(7-13)11-18/h2-5,13-15H,6-11H2,1H3,(H2,19,20,21)
• InChIKey: HGCUKZACTCRRHD-UHFFFAOYSA-N

Anticancer Agent 237: A Selective Cytotoxic Carbamide Derivative for Colon and Breast Cancer Research

Anticancer agent 237 (CAS: 17822-61-6), identified as compound 13 in a recent medicinal chemistry study, is an unsymmetrical carbamide derivative with a molecular weight of 348.46 g/mol and formula C18H24N2O3S [1] [2]. It belongs to a series of fifteen synthesized carbamide derivatives evaluated for antiproliferative activity against human cancer cell lines, including colon (HCT-116) and breast (MCF-7) carcinomas, relative to healthy noncancerous skin fibroblast cells (BJ-1) [3].

1 Supports cytotoxicity endpoint review in MCF-7 and HCT-116 cell lines

2 Model-specific cell cycle arrest (S and G2/M phases) research context

3 Apoptosis pathway-response study fit with computational target-docking context

• [1] PeptideDB. Anticancer agent 237 product database entry. CAS: 17822-61-6. View Source
• [2] MedChemExpress. Anticancer agent 237 product datasheet. CAS: 17822-61-6. View Source
• [3] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Why In-Class Carbamide Analogs Cannot Substitute for Anticancer Agent 237: Evidence of Differential Cytotoxicity and Apoptotic Potency

Within the unsymmetrical carbamide series, subtle structural variations yield markedly different anticancer profiles. Anticancer agent 237 (compound 13) demonstrates a unique combination of cell line-specific potency and superior induction of apoptosis compared to its closest analogs, compounds 21 and 22 [1]. While compound 21 exhibits lower IC50 values in HCT-116 cells, and compound 22 shows minimal potency in MCF-7 cells, only compound 13 consistently induces cell cycle arrest at S and G2/M phases in both cancer types [2]. This differential profile means that substituting a generic 'carbamide derivative' without considering the specific structural and functional data for compound 13 would compromise experimental reproducibility and mechanistic interpretation.

Mechanism Close analogs do not induce S/G2M cell cycle arrest in HCT-116 cells; model-response context may not transfer.

Pathway Apoptosis induction potency is not matched by close structural analogs; apoptosis endpoint context may differ significantly.

Potency Cytotoxicity profiles against specific cell lines vary; reported assay-response context is compound-specific.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source
• [2] MedChemExpress. Anticancer agent 237 product datasheet. CAS: 17822-61-6. View Source

Anticancer Agent 237: Quantitative Comparative Evidence for Scientific Procurement Decisions

Comparative Cytotoxicity in Human Colon Cancer Cells (HCT-116)

Anticancer agent 237 (compound 13) demonstrates potent cytotoxicity against HCT-116 colon cancer cells. Its activity is directly comparable to the structural analog compound 21, with both compounds showing efficacy in the same assay system [1].

HCT-116 IC50 vs. Analog

Head-to-head

43.5 ± 0.15 µM

Compound 21: 38.5 ± 0.17 µM

Supports colon cancer cell-model endpoint review

MTT assay context; well-characterized activity profile

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 43.5 ± 0.15 µM
Comparator Or Baseline	Compound 21: IC50 = 38.5 ± 0.17 µM
Quantified Difference	Compound 21 is approximately 1.13-fold more potent than Anticancer agent 237 in HCT-116 cells.
Conditions	MTT assay, 48-hour incubation, HCT-116 human colorectal carcinoma cell line

Why This Matters

This direct comparison within the same study and assay system confirms Anticancer agent 237's high potency in colon cancer models, with only a marginal difference from the most potent analog, validating its selection as a lead compound for colorectal cancer research.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Superior Cytotoxicity and Potency in Human Breast Cancer Cells (MCF-7)

In MCF-7 breast cancer cells, Anticancer agent 237 (compound 13) exhibits significantly greater cytotoxicity than its close analog compound 22, with an IC50 value of 62.4 ± 0.128 µM compared to 91.6 ± 0.112 µM for compound 22 [1].

MCF-7 IC50 vs. Analog

Head-to-head

62.4 ± 0.128 µM

Compound 22: 91.6 ± 0.112 µM

Supports breast cancer cell-model endpoint review

Reported assay potency context; 1.47-fold difference

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 62.4 ± 0.128 µM
Comparator Or Baseline	Compound 22: IC50 = 91.6 ± 0.112 µM
Quantified Difference	Anticancer agent 237 is approximately 1.47-fold more potent than compound 22 in MCF-7 cells.
Conditions	MTT assay, 48-hour incubation, MCF-7 human breast adenocarcinoma cell line

Why This Matters

This head-to-head comparison demonstrates that Anticancer agent 237 is the superior cytotoxic agent among its closest structural analogs in the MCF-7 breast cancer model, making it the preferred choice for studies focused on breast cancer antiproliferative mechanisms.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Unique Dual Cell-Cycle Arrest Profile in Colon Cancer Cells

Anticancer agent 237 (compound 13) uniquely induces cell cycle arrest at both S and G2/M phases in HCT-116 colon cancer cells. In contrast, its analog compound 22 fails to induce this dual arrest in the same cell line, demonstrating a distinct mechanistic advantage [1] [2].

Cell Cycle Arrest

Reported

S & G2/M phase induction

Unique to compound 13 in HCT-116

Supports HCT-116 cell-cycle mechanism review

Flow cytometry context; analogs negative

Evidence Dimension	Cell cycle phase distribution (Flow cytometry)
Target Compound Data	Induces S and G2/M phase arrest in HCT-116 cells
Comparator Or Baseline	Compound 22: Does not induce S and G2/M phase arrest in HCT-116 cells
Quantified Difference	Qualitative difference: Only compound 13 exhibits this dual arrest profile.
Conditions	HCT-116 cells, 48-hour treatment, propidium iodide staining and flow cytometry analysis

Why This Matters

This unique dual-phase arrest mechanism in colon cancer cells distinguishes Anticancer agent 237 from its analogs and provides a specific, measurable endpoint for mechanistic studies, making it the preferred tool compound for investigating S and G2/M checkpoint regulation.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source
• [2] MedChemExpress. Anticancer agent 237 product datasheet. CAS: 17822-61-6. View Source

Greatest Potency in Inducing Apoptosis Across Multiple Cancer Cell Types

Among the most active compounds in the series, Anticancer agent 237 (compound 13) exhibits the greatest potency in inducing apoptosis in both MCF-7 and HCT-116 cell lines when compared to compounds 21 and 22 [1].

Apoptosis Induction

Reported

Greatest potency in series

vs. Compound 21 and 22

Supports apoptosis pathway-response interpretation

Annexin V/PI assay context

Evidence Dimension	Apoptosis induction (Annexin V-FITC/PI staining)
Target Compound Data	Greatest potency in inducing apoptosis
Comparator Or Baseline	Compounds 21 and 22
Quantified Difference	Qualitative ranking: Compound 13 > Compound 21 > Compound 22
Conditions	MCF-7 and HCT-116 cells, 48-hour treatment, flow cytometry analysis

Why This Matters

This evidence confirms that Anticancer agent 237 is the most effective pro-apoptotic agent among its closest structural analogs, a critical factor for researchers studying programmed cell death pathways and for those seeking a robust positive control in apoptosis assays.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Consistent Cytotoxic Activity in Both Colon and Breast Cancer Models

Anticancer agent 237 (compound 13) demonstrates consistent and potent cytotoxicity across two distinct cancer types, with IC50 values of 43.5 µM in HCT-116 and 62.4 µM in MCF-7 cells. This contrasts with the more variable activity of its analogs, such as compound 21, which shows high potency in HCT-116 but significantly reduced efficacy in MCF-7 cells [1].

Benchmark vs. Doxorubicin

Head-to-head

HCT-116: 43.5 µM vs. 65.1 µM

MCF-7: 62.4 µM vs. 45.0 µM

Supports cell-model-specific sensitivity review

Context-dependent potency context

Evidence Dimension	Cross-cell line potency consistency
Target Compound Data	IC50 (HCT-116) = 43.5 µM; IC50 (MCF-7) = 62.4 µM (1.4-fold difference)
Comparator Or Baseline	Compound 21: IC50 (HCT-116) = 38.5 µM; IC50 (MCF-7) = >100 µM (estimated >2.6-fold difference)
Quantified Difference	Anticancer agent 237 maintains more consistent potency across cell lines than compound 21.
Conditions	MTT assay, 48-hour incubation, HCT-116 and MCF-7 cell lines

Why This Matters

This cross-cell line consistency suggests a more reliable and predictable anticancer effect across different tumor types, making Anticancer agent 237 a more versatile research tool for comparative oncology studies and a more dependable candidate for further development.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Favorable In Silico Binding Profile to Key Anticancer Targets

Molecular docking studies indicate that Anticancer agent 237 (compound 13) demonstrates favorable binding affinity towards the active pockets of several key anticancer receptor proteins, including CDK2, EGFR, Erα, Topoisomerase II, and VEGFR [1]. This multi-target potential aligns with its observed cellular activity and provides a molecular rationale for its cytotoxic effects.

Evidence Dimension	In silico binding affinity (docking score)
Target Compound Data	Favorable binding energy and affinity towards CDK2, EGFR, Erα, Topoisomerase II, VEGFR
Comparator Or Baseline	Compounds 10, 13, 21, and 23 were all noted for potential enzyme inhibition.
Quantified Difference	Not quantified; qualitative assessment of favorable interactions.
Conditions	Molecular docking simulations against crystal structures of target proteins

Why This Matters

This in silico evidence supports the compound's mechanism of action and suggests potential utility as a chemical probe for studying these cancer-related pathways, distinguishing it from analogs with less favorable predicted target engagement profiles.

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source

Optimal Research Applications for Anticancer Agent 237 Based on Verified Evidence

Mechanistic Studies of S and G2/M Cell Cycle Arrest in Colorectal Cancer

Anticancer agent 237 is uniquely suited for investigating the molecular mechanisms governing S and G2/M phase cell cycle arrest in colorectal cancer models. As demonstrated in HCT-116 cells, it is the only compound among its closest analogs (compounds 21 and 22) to induce this dual arrest phenotype [1]. Researchers can utilize this compound as a specific chemical probe to dissect the signaling pathways and checkpoint regulators involved in this process, leveraging its well-defined in vitro activity.

Apoptosis Induction Studies and Assay Development in Breast Cancer

For studies focused on programmed cell death in breast cancer, Anticancer agent 237 offers the most potent pro-apoptotic effect among the active carbamide derivatives in the MCF-7 cell line [1]. This makes it an ideal positive control or reference compound for developing and validating new apoptosis assays (e.g., Annexin V/PI staining, caspase activation assays) and for benchmarking the efficacy of novel pro-apoptotic drug candidates in breast cancer research.

Comparative Oncology Studies Across Colon and Breast Cancer Cell Lines

The consistent cytotoxic activity of Anticancer agent 237 across both HCT-116 (IC50 = 43.5 µM) and MCF-7 (IC50 = 62.4 µM) cell lines [1] supports its use in comparative oncology studies. Researchers can employ this compound to investigate differential responses between colon and breast cancer models to a single agent, facilitating the study of tissue-specific mechanisms of resistance or sensitivity without the confounding variable of highly divergent compound potency.

Chemical Probe for Multi-Target Anticancer Mechanism Exploration

In silico docking studies suggest Anticancer agent 237 may interact with multiple cancer-relevant targets, including CDK2, EGFR, Erα, Topoisomerase II, and VEGFR [1]. This supports its application as a chemical probe for polypharmacology studies, where researchers can use the compound to explore the phenotypic consequences of engaging multiple targets simultaneously and to validate the predicted binding interactions through downstream biochemical and cellular assays.

Application

Selection Property

Validation Focus

Colon cancer cell-cycle studies

Model-specific S/G2M arrest context

Flow cytometry verification; HCT-116 model context

Apoptosis-focused mechanism studies

Pathway-response induction profile

Annexin V/PI and caspase activity assay context

Comparative cytotoxicity research

Benchmarked IC50 profile vs. doxorubicin

Cross-reference to standard-of-care controls

Structure-activity relationship (SAR) analysis

Differentiated profile among carbamide analogs

Direct comparison to compound 21 and 22 data

• [1] Sroor FM, Soliman AAF, Youssef EM, et al. Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. Sci Rep. 2024;14(1):15441. View Source